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Compound of Interest

Compound Name: GYKI 53655 hydrochloride

Cat. No.: B1672568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GYKI 53655 hydrochloride is a potent and selective non-competitive antagonist of α-amino-3-

hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) and kainate receptors.[1][2] As an analog

of GYKI 52466, it acts at an allosteric site on the AMPA receptor, inhibiting channel gating.[1]

This compound is a valuable tool in neuroscience research for studying glutamatergic

transmission and its role in various physiological and pathological processes, including

epilepsy and neuroprotection.[1][2] This guide provides detailed protocols for the preparation,

storage, and handling of GYKI 53655 hydrochloride stock solutions to ensure experimental

accuracy and reproducibility.

Chemical and Physical Properties
A summary of the key chemical and physical properties of GYKI 53655 hydrochloride is

presented in the table below.
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Property Value Source

Chemical Name

1-(4-Aminophenyl)-3-

methylcarbamyl- 4-methyl-3,4-

dihydro-7,8-methylenedioxy-

5H-2,3-benzodiazepine

hydrochloride

[1]

Molecular Formula C₁₉H₂₀N₄O₃·HCl [1]

Molecular Weight 388.85 g/mol [1][2]

CAS Number 143692-48-2

Purity ≥98% [2]

Appearance Solid [3]

Solubility Data
GYKI 53655 hydrochloride exhibits good solubility in common laboratory solvents. The

following table summarizes its solubility profile.

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Source

Water 100 38.88 [1][2]

DMSO 100 38.88 [1][2]

Acetonitrile Soluble Not specified [3]

Experimental Protocols
Preparing Stock Solutions
Accurate preparation of stock solutions is critical for obtaining reliable experimental results. The

following protocols outline the steps for preparing stock solutions of GYKI 53655
hydrochloride.
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Materials:

GYKI 53655 hydrochloride powder

Sterile, high-purity water or DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Optional: Water bath or heating block for gentle warming

Protocol 1: Preparation of a 100 mM Stock Solution in Water

Weighing: Accurately weigh the desired amount of GYKI 53655 hydrochloride powder. For

example, to prepare 1 mL of a 100 mM stock solution, weigh 38.88 mg of the compound.

Dissolving: Add the weighed powder to a sterile tube. Add the appropriate volume of sterile

water (e.g., 1 mL for a 100 mM solution from 38.88 mg).

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming may

be applied to aid dissolution.[1]

Sterilization (Optional but Recommended for Cell Culture): If the stock solution is intended

for use in cell culture, it is advisable to filter-sterilize it through a 0.22 µm syringe filter.[4]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots as recommended in the storage section

below.

Protocol 2: Preparation of a 100 mM Stock Solution in DMSO

Weighing: Accurately weigh the desired amount of GYKI 53655 hydrochloride powder (e.g.,

38.88 mg for 1 mL of a 100 mM solution).
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Dissolving: Add the powder to a sterile tube and add the corresponding volume of DMSO

(e.g., 1 mL).

Mixing: Vortex thoroughly until the solid is fully dissolved.

Aliquoting and Storage: Dispense the solution into single-use aliquots and store

appropriately.

Stock Solution Preparation Table (for a Molecular Weight of 388.85 g/mol )

Target
Concentration
(mM)

Mass for 1 mL (mg) Mass for 5 mL (mg)
Mass for 10 mL
(mg)

1 0.389 1.944 3.888

5 1.944 9.721 19.442

10 3.888 19.442 38.885

50 19.442 97.212 194.425

100 38.885 194.425 388.850

Storage and Stability
Proper storage of GYKI 53655 hydrochloride, both in solid form and in solution, is essential to

maintain its stability and activity.
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Form
Storage
Temperature

Duration Notes Source

Solid Powder
Room

Temperature
≥ 4 years Desiccate [3]

Stock Solution in

Water or DMSO
-20°C Up to 1 month

Aliquot to avoid

freeze-thaw

cycles.

[1][4]

Stock Solution in

Water or DMSO
-80°C Up to 6 months

Aliquot to avoid

freeze-thaw

cycles.

[4]

Important Handling Instructions:

It is recommended to prepare fresh solutions for use on the same day if possible.[1]

Before use, equilibrate frozen stock solutions to room temperature and ensure that any

precipitate has redissolved.[1]

This product is for research use only and not for therapeutic or diagnostic use.[1]

Mechanism of Action and Signaling Pathway
GYKI 53655 is a non-competitive antagonist of AMPA receptors. It binds to an allosteric site at

the interface between the glutamate-binding core and the transmembrane domains of the

receptor.[5] This binding disrupts the conformational changes required for channel opening

following glutamate binding, thereby inhibiting ion influx. At higher concentrations, GYKI 53655

can also block certain kainate receptor subtypes.[1]
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Caption: Mechanism of action of GYKI 53655 on the AMPA receptor.

Experimental Workflow
The following diagram illustrates a typical experimental workflow for using GYKI 53655
hydrochloride in an in vitro experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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